Cas no 561028-02-2 ({3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate)

{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate is a synthetic organic compound featuring a fused benzochromenone scaffold coupled with a 2-chloropyridine-3-carboxylate moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the lactone and ester functional groups offers versatility for further derivatization, while the chloropyridine component enhances electrophilic properties, facilitating nucleophilic substitution reactions. Its rigid aromatic system contributes to stability, and the electron-withdrawing groups may influence binding affinity in target applications. The compound is typically utilized in research settings for developing bioactive molecules, particularly in medicinal chemistry for probing structure-activity relationships. Proper handling is advised due to potential reactivity of the ester and halide groups.
{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate structure
561028-02-2 structure
Product Name:{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate
CAS No:561028-02-2
MF:C20H12ClNO4
MW:365.766584396362
CID:6274711
PubChem ID:2462583
Update Time:2025-05-28

{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SR-01000048462-1
    • Z19818202
    • EN300-26592250
    • {3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate
    • SR-01000048462
    • 561028-02-2
    • AKOS033713380
    • Inchi： 1S/C20H12ClNO4/c21-19-15(6-3-9-22-19)20(24)25-11-13-10-17(23)26-16-8-7-12-4-1-2-5-14(12)18(13)16/h1-10H,11H2
    • InChI Key： BENPAPPRSSRUEB-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=CC(=O)OC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 365.0454856g/mol
  • Monoisotopic Mass: 365.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.5Ų

{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26592250-0.05g
{3-oxo-3H-benzo[f]chromen-1-yl}methyl 2-chloropyridine-3-carboxylate
 561028-02-2 95.0%
0.05g
 $212.0 2025-03-20

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